1-(4-Fluorobutyl)azetidin-3-amine

• Molecular Formula: C7H15FN2
• Molecular Weight: 146.21 g/mol
• IUPAC Name: 1-(4-fluorobutyl)azetidin-3-amine
• InChI: InChI=1S/C7H15FN2/c8-3-1-2-4-10-5-7(9)6-10/h7H,1-6,9H2
• InChI Key: BDADHTZGPJJHPD-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CCCCF)N

Description

1-(4-Fluorobutyl)azetidin-3-amine is a fluorinated azetidine derivative characterized by a four-membered azetidine ring substituted with a 4-fluorobutyl group at the nitrogen atom and an amine group at the 3-position. Its molecular formula is C₇H₁₅FN₂, with a molecular weight of 146.21 g/mol. The compound’s structure combines the conformational rigidity of the azetidine ring with the lipophilic and electron-withdrawing properties of the fluorinated alkyl chain, making it a candidate for medicinal chemistry applications, particularly in targeting receptors sensitive to fluorinated motifs .

Comparison with Similar Compounds

Structural Analogues and Key Properties

The following table compares 1-(4-Fluorobutyl)azetidin-3-amine with structurally related azetidine and non-azetidine derivatives:

Compound Name	Molecular Formula	Substituent	Molecular Weight (g/mol)	Key Properties
1-(4-Fluorobutyl)azetidin-3-amine	C₇H₁₅FN₂	4-Fluorobutyl	146.21	High lipophilicity; potential for improved membrane permeability.
1-(4-(Trifluoromethyl)phenyl)azetidin-3-amine	C₁₀H₁₁F₃N₂	4-Trifluoromethylphenyl	216.20	Aromatic, electron-withdrawing group; increased metabolic stability .
1-[(2,6-Difluorophenyl)methyl]azetidin-3-amine	C₁₀H₁₂F₂N₂	2,6-Difluorobenzyl	198.21	Aromatic substitution enhances π-π interactions; moderate solubility .
1-(4-Methoxybenzenesulfonyl)azetidin-3-amine	C₁₀H₁₄N₂O₃S	4-Methoxybenzenesulfonyl	242.30	Polar sulfonyl group; reduced lipophilicity, potential for hydrogen bonding .
1-(5-Fluoropentyl)-1H-indole-3-carboxamide	C₁₄H₁₆FN₃O	5-Fluoropentyl (indole-linked)	277.30	Extended alkyl chain; may alter target binding kinetics .
1-(4-Chlorobenzyl)piperidin-3-amine sulfate	C₁₂H₁₇ClN₂·H₂SO₄	4-Chlorobenzyl (piperidine)	338.80	Six-membered ring; reduced ring strain vs. azetidine; higher conformational flexibility .

Functional Group Analysis

• In contrast, the 5-fluoropentyl chain in indole derivatives (e.g., 5-fluoro-EMB-PICA ) extends the alkyl spacer, which may influence receptor binding pocket interactions.
• Aromatic Substituents : Compounds like 1-(4-(trifluoromethyl)phenyl)azetidin-3-amine introduce strong electron-withdrawing trifluoromethyl groups, which stabilize the molecule against oxidative metabolism but reduce solubility.
• Sulfonyl Groups : The sulfonyl moiety in 1-(4-methoxybenzenesulfonyl)azetidin-3-amine increases polarity, making it suitable for aqueous environments but less ideal for CNS targets.

Pharmacological Implications

• Azetidine vs. Piperidine derivatives (e.g., 1-(4-Chlorobenzyl)piperidin-3-amine ) offer more flexibility, which may enhance off-target interactions.
• Fluorination Position : The 4-fluorobutyl group balances lipophilicity and metabolic stability. Longer chains (e.g., 5-fluoropentyl in 5-fluoro-EMB-PICA ) may prolong half-life but increase the risk of accumulation in fatty tissues.